Cas no 2138161-58-5 (4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)-
• CAS No: 2138161-58-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5289218
• Update Time: 2025-11-06

4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)-

• Inchi： 1S/C7H11N3O2/c1-3-5(2)10-4-8-9-6(10)7(11)12/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： VBYDQXMRMUMWPS-UHFFFAOYSA-N
• SMILES： N1=CN(C(C)CC)C(C(O)=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)-

Comprehensive Overview of 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)- (CAS No. 2138161-58-5)

The compound 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)- (CAS No. 2138161-58-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique triazole core and carboxylic acid functional group, this compound serves as a versatile building block for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 4H-1,2,4-Triazole-3-carboxylic acid derivatives is their role in addressing global health challenges, such as antimicrobial resistance (AMR). The triazole scaffold is known for its ability to interact with biological targets, making it a promising candidate for developing new antifungal and antibacterial agents. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern drug development.

From a structural perspective, the presence of the 1-methylpropyl substituent in 4H-1,2,4-Triazole-3-carboxylic acid enhances its lipophilicity, which can improve membrane permeability—a critical factor in optimizing bioavailability. This property aligns with current trends in medicinal chemistry, where researchers prioritize compounds with balanced hydrophilic-lipophilic characteristics for better drug-like properties.

In addition to pharmaceuticals, CAS No. 2138161-58-5 has potential applications in agrochemical innovation. The triazole ring is a common motif in crop protection agents, particularly in fungicides and plant growth regulators. With the increasing focus on sustainable agriculture, this compound could contribute to the development of next-generation eco-friendly pesticides that minimize environmental impact.

The synthesis of 4-(1-methylpropyl)-4H-1,2,4-Triazole-3-carboxylic acid often involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve yield and reduce waste, reflecting the industry's shift toward green chemistry principles.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods frequently searched by chemists for quality control. Its stability under various pH conditions is also a subject of investigation, as it influences formulation development in drug delivery systems.

Given the surge in AI-driven drug discovery, computational studies on 2138161-58-5 are gaining traction. Molecular docking simulations predict its binding affinity to therapeutic targets, while QSAR models help optimize its pharmacokinetic profile. These approaches align with the pharmaceutical industry's push for data-driven R&D to accelerate timelines.

For researchers sourcing this compound, questions often arise about its supplier availability, storage conditions, and scalability. Reputable manufacturers provide technical data sheets detailing its solubility in common solvents like DMSO or methanol, which is crucial for experimental design. Regulatory compliance, such as REACH certification, is another frequently searched aspect.

In summary, 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1-methylpropyl)- represents a compelling case study in structure-activity relationship optimization. Its dual utility in life sciences and material innovation positions it as a valuable asset for interdisciplinary research, answering pressing needs in both human health and environmental sustainability.